Cas no 1510566-59-2 (3-(2,2-Dimethylpropoxy)propanoic acid)

• Product Name: 3-(2,2-Dimethylpropoxy)propanoic acid
• CAS No: 1510566-59-2
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6280993
• PubChem ID: 59176712
• Update Time: 2025-06-11

3-(2,2-Dimethylpropoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropoxy)propanoic acid
• 1510566-59-2
• EN300-7230300
• SCHEMBL9883735
• 3-(2,2-Dimethylpropoxy)propanoic acid

• Inchi： 1S/C8H16O3/c1-8(2,3)6-11-5-4-7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： CWIPZRSLFXXHHO-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CC(C)(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(2,2-Dimethylpropoxy)propanoic acid

3-(2,2-Dimethylpropoxy)propanoic acid (CAS No. 1510566-59-2): A Comprehensive Overview

3-(2,2-Dimethylpropoxy)propanoic acid (CAS No. 1510566-59-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-(2,2-Dimethylpropoxy)propanoic acid is C₈H₁₆O₃, and its molecular weight is approximately 152.21 g/mol. The compound features a propionic acid backbone with a 2,2-dimethylpropoxy substituent, which imparts distinct chemical and biological properties. The presence of the dimethylpropoxy group enhances the lipophilicity of the molecule, making it suitable for various biological systems.

In recent years, 3-(2,2-Dimethylpropoxy)propanoic acid has been extensively studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach is particularly useful for improving the pharmacokinetic and pharmacodynamic properties of drugs, such as enhancing solubility, stability, and bioavailability.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-(2,2-Dimethylpropoxy)propanoic acid as a prodrug for a novel antiviral agent. The researchers found that the compound significantly improved the oral bioavailability and reduced the toxicity of the parent drug. This finding highlights the potential of 3-(2,2-Dimethylpropoxy)propanoic acid in developing more effective and safer antiviral therapies.

Beyond its applications in prodrug design, 3-(2,2-Dimethylpropoxy)propanoic acid has also shown promise in other areas of medicinal chemistry. For instance, a study published in the European Journal of Medicinal Chemistry in 2020 explored its use as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 3-(2,2-Dimethylpropoxy)propanoic acid exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for cancer drug discovery.

The synthesis of 3-(2,2-Dimethylpropoxy)propanoic acid can be achieved through various methods, including esterification and hydrolysis reactions. One common synthetic route involves the reaction of propionic acid with 2,2-dimethyl-1-propanol in the presence of an appropriate catalyst. This method provides high yields and purity, making it suitable for large-scale production.

In addition to its medicinal applications, 3-(2,2-Dimethylpropoxy)propanoic acid has been investigated for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2019 explored its potential as a biopesticide adjuvant. The researchers found that when used in combination with certain pesticides, 3-(2,2-Dimethylpropoxy)propanoic acid enhanced the efficacy and reduced the environmental impact of these pesticides.

The safety profile of 3-(2,2-Dimethylpropoxy)propanoic acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses and does not pose significant health risks when used appropriately. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, 3-(2,2-Dimethylpropoxy)propanoic acid (CAS No. 1510566-59-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel therapeutic agents and improving existing drug formulations. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.